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Compound of Interest

Compound Name: FR900359

Cat. No.: B1674037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FR900359 is a potent and selective cyclic depsipeptide inhibitor of the Gαq/11 family of G

proteins, which are critical mediators in signal transduction pathways.[1][2] Specifically, it

inhibits Gαq, Gα11, and Gα14.[1][2] By preventing the exchange of GDP for GTP on the Gα

subunit, FR900359 effectively blocks its activation by G protein-coupled receptors (GPCRs),

thereby inhibiting downstream signaling cascades such as the activation of phospholipase C-β

(PLC-β).[1][3] This document provides a detailed protocol for the proper dissolution and

storage of FR900359 in dimethyl sulfoxide (DMSO) to ensure its stability and efficacy for in

vitro and in vivo research applications.

Physicochemical and Solubility Data
A summary of the key physicochemical properties of FR900359 is provided in the table below

for easy reference.
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Property Value Reference

Molecular Formula C49H75N7O15 [2]

Molecular Weight 1002.2 g/mol [2][4]

Appearance Crystalline solid [2]

Purity ≥95% [2][4]

Solubility in DMSO High solubility [1][4]

Recommended Stock

Concentration
1 mM in DMSO [1]

Storage of Solid -20°C for up to 2 years [2][4]

Storage of DMSO Stock

Solution

Short-term (days to weeks) at

4°C; Long-term (months) at

-20°C

[1][4]

Gαq/11 Signaling Pathway and FR900359 Inhibition
The following diagram illustrates the canonical Gαq/11 signaling pathway and the mechanism

of inhibition by FR900359.
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FR900359 inhibits Gαq/11 signaling by preventing GDP dissociation.

Experimental Protocol: Preparation of FR900359
Stock Solution
This protocol outlines the steps for dissolving FR900359 in DMSO to prepare a stock solution.

Materials:

FR900359 (crystalline solid)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free tips

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle FR900359 in a well-ventilated area or a chemical fume hood.

DMSO can facilitate the absorption of substances through the skin; therefore, avoid direct

contact.[5]

Procedure:

Equilibration: Allow the vial of FR900359 to equilibrate to room temperature before opening

to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of FR900359 powder using a calibrated

analytical balance in a sterile microcentrifuge tube.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1674037?utm_src=pdf-body
https://www.benchchem.com/product/b1674037?utm_src=pdf-body
https://www.benchchem.com/product/b1674037?utm_src=pdf-body
https://www.benchchem.com/product/b1674037?utm_src=pdf-body
https://www.benchchem.com/product/b1674037?utm_src=pdf-body
https://www.lifetein.com/chat/044338-How-to-dissolve-peptide-in-DMSO-and-still-be-safe-to-the-cell-culture
https://www.benchchem.com/product/b1674037?utm_src=pdf-body
https://www.benchchem.com/product/b1674037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the

desired stock solution concentration (e.g., 1 mM).

Dissolution: Vortex the solution gently until the FR900359 is completely dissolved.[5] Visually

inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage:

For long-term storage, dispense the stock solution into smaller, single-use aliquots in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6]

Store the aliquots at -20°C for several months.[4]

For short-term storage (days to weeks), the stock solution can be stored at 4°C.[1][4]

Note on Working Solutions: When preparing working solutions for cell-based assays, it is

recommended to perform serial dilutions of the DMSO stock solution in your cell culture

medium.[7] Ensure that the final concentration of DMSO in the culture medium is low (typically

<0.5%) to avoid cytotoxicity.[6] Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.[6]

Workflow for FR900359 Stock Solution Preparation
The following diagram provides a visual workflow for the preparation of the FR900359 stock

solution.
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Workflow for the preparation and storage of FR900359 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Recommended Tool Compounds: Application of YM-254890 and FR900359 to Interrogate
Gαq/11-Mediated Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

2. caymanchem.com [caymanchem.com]

3. pubs.acs.org [pubs.acs.org]

4. medkoo.com [medkoo.com]

5. lifetein.com [lifetein.com]

6. medchemexpress.cn [medchemexpress.cn]

7. FAQs on Inhibitor Preparation [sigmaaldrich.com]

To cite this document: BenchChem. [Application Notes and Protocol: FR900359 Dissolution
and Storage in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674037#protocol-for-dissolving-and-storing-
fr900359-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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